molecular formula C17H11F3N2O2 B8567900 4-(8-Trifluoromethyl-4-quinolylamino)benzoic acid

4-(8-Trifluoromethyl-4-quinolylamino)benzoic acid

Cat. No. B8567900
M. Wt: 332.28 g/mol
InChI Key: SDAADTKBVGFBMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(8-Trifluoromethyl-4-quinolylamino)benzoic acid is a useful research compound. Its molecular formula is C17H11F3N2O2 and its molecular weight is 332.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(8-Trifluoromethyl-4-quinolylamino)benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(8-Trifluoromethyl-4-quinolylamino)benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(8-Trifluoromethyl-4-quinolylamino)benzoic acid

Molecular Formula

C17H11F3N2O2

Molecular Weight

332.28 g/mol

IUPAC Name

4-[[8-(trifluoromethyl)quinolin-4-yl]amino]benzoic acid

InChI

InChI=1S/C17H11F3N2O2/c18-17(19,20)13-3-1-2-12-14(8-9-21-15(12)13)22-11-6-4-10(5-7-11)16(23)24/h1-9H,(H,21,22)(H,23,24)

InChI Key

SDAADTKBVGFBMC-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=CN=C2C(=C1)C(F)(F)F)NC3=CC=C(C=C3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

23.16 Grams (0.1 mole) of 4-chloro-8-trifluoromethyl quinoline were dissolved in 22 milliliters of concentrated hydrochloric acid and 150 milliliters of water and the solution was added in a stream to a vigorously stirred solution of 13.7 grams (0.1 mole) of p-aminobenzoic acid in 150 milliliters of water at 60° C. The mixture was heated at 90° C. for 2 hours, cooled, and the solid collected and recrystallized from ethanol to give 32.1 grams (83%) of the title compound as the hydrochloride monohydrate, melting point 262°-265° C.(d).
Quantity
0.1 mol
Type
reactant
Reaction Step One
Quantity
22 mL
Type
solvent
Reaction Step One
Quantity
13.7 g
Type
reactant
Reaction Step Two
Name
Quantity
150 mL
Type
solvent
Reaction Step Two
Name
Quantity
150 mL
Type
solvent
Reaction Step Two
Yield
83%

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